Cas no 1105194-81-7 (N-(Pyridin-3-ylmethyl)-6,7-dihydro[1,4]dioxino[2,3-f][1,3]benzothiazol-2-amine)

• Product Name: N-(Pyridin-3-ylmethyl)-6,7-dihydro[1,4]dioxino[2,3-f][1,3]benzothiazol-2-amine
• CAS No: 1105194-81-7
• MF: C₁₅H₁₃N₃O₂S
• MW: 299.347621679306
• MDL: MFCD16653382
• CID: 5049078
• PubChem ID: 33679926
• Update Time: 2025-07-17

N-(Pyridin-3-ylmethyl)-6,7-dihydro[1,4]dioxino[2,3-f][1,3]benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-3-ylmethyl)-6,7-dihydro[1,4]dioxino[2,3-f][1,3]benzothiazol-2-amine
• N-(Pyridin-3-ylmethyl)-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-amine
• N-(pyridin-3-ylmethyl)-6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-amine
• N-(Pyridin-3-ylmethyl)-6,7-dihydro[1,4]dioxino[2,3-f][1,3]benzothiazol-2-amine

• MDL： MFCD16653382
• Inchi： 1S/C15H13N3O2S/c1-2-10(8-16-3-1)9-17-15-18-11-6-12-13(7-14(11)21-15)20-5-4-19-12/h1-3,6-8H,4-5,9H2,(H,17,18)
• InChI Key： KOGCEJAIIRWTLF-UHFFFAOYSA-N
• SMILES： S1C(NCC2C=NC=CC=2)=NC2C=C3C(=CC1=2)OCCO3

Computed Properties

• Exact Mass: 299.073
• Monoisotopic Mass: 299.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-(Pyridin-3-ylmethyl)-6,7-dihydro[1,4]dioxino[2,3-f][1,3]benzothiazol-2-amine

Research Brief on N-(Pyridin-3-ylmethyl)-6,7-dihydro[1,4]dioxino[2,3-f][1,3]benzothiazol-2-amine (CAS: 1105194-81-7)

In recent years, the compound N-(Pyridin-3-ylmethyl)-6,7-dihydro[1,4]dioxino[2,3-f][1,3]benzothiazol-2-amine (CAS: 1105194-81-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique benzothiazole and dioxino moieties, has shown promising potential in various therapeutic applications, particularly in oncology and neurodegenerative diseases. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of N-(Pyridin-3-ylmethyl)-6,7-dihydro[1,4]dioxino[2,3-f][1,3]benzothiazol-2-amine involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have reported a novel catalytic method that enhances the formation of the benzothiazole ring, a critical step in the synthesis. The compound's structural features, including the pyridinylmethyl group, contribute to its ability to interact with specific biological targets, such as kinases and receptors implicated in disease pathways.

Recent in vitro and in vivo studies have elucidated the compound's mechanism of action. It has been identified as a potent inhibitor of protein kinases involved in cell proliferation and survival, making it a candidate for cancer therapy. For instance, in glioblastoma models, the compound demonstrated significant inhibition of tumor growth by targeting the PI3K/AKT/mTOR pathway. Additionally, its neuroprotective properties have been explored in models of Alzheimer's disease, where it reduced amyloid-beta aggregation and tau phosphorylation.

Pharmacokinetic studies have revealed favorable properties of N-(Pyridin-3-ylmethyl)-6,7-dihydro[1,4]dioxino[2,3-f][1,3]benzothiazol-2-amine, including good oral bioavailability and blood-brain barrier penetration. These attributes are critical for its potential use in treating central nervous system disorders. However, challenges such as metabolic stability and off-target effects remain areas of active investigation. Researchers are currently exploring structural modifications to optimize its pharmacological profile.

In conclusion, N-(Pyridin-3-ylmethyl)-6,7-dihydro[1,4]dioxino[2,3-f][1,3]benzothiazol-2-amine represents a promising scaffold for drug development. Its dual activity in oncology and neurodegenerative diseases highlights its versatility, though further preclinical and clinical studies are needed to fully realize its therapeutic potential. The ongoing research underscores the importance of this compound in advancing chemical biology and medicinal chemistry.